1-Methylimidazole-4-acetaldehyde
1-Methylimidazole-4-acetaldehyde
1-methylimidazole-4-acetaldehyde is an alpha-CH2-containing aldehyde and an imidazolylacetaldehyde. It has a role as a human metabolite and a mouse metabolite.
Methylimidazole acetaldehyde belongs to the class of organic compounds known as n-substituted imidazoles. These are heterocyclic compounds containing an imidazole ring substituted at position 1. Methylimidazole acetaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Methylimidazole acetaldehyde participates in a number of enzymatic reactions. In particular, Methylimidazole acetaldehyde can be biosynthesized from 1-methylhistamine; which is mediated by the enzyme amine oxidase [flavin-containing] a. In addition, Methylimidazole acetaldehyde can be converted into methylimidazoleacetic acid through its interaction with the enzyme aldehyde dehydrogenase, dimeric nadp-preferring. In humans, methylimidazole acetaldehyde is involved in the histidine metabolism pathway. Methylimidazole acetaldehyde is also involved in the metabolic disorder called the histidinemia pathway.
Methylimidazole acetaldehyde belongs to the class of organic compounds known as n-substituted imidazoles. These are heterocyclic compounds containing an imidazole ring substituted at position 1. Methylimidazole acetaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Methylimidazole acetaldehyde participates in a number of enzymatic reactions. In particular, Methylimidazole acetaldehyde can be biosynthesized from 1-methylhistamine; which is mediated by the enzyme amine oxidase [flavin-containing] a. In addition, Methylimidazole acetaldehyde can be converted into methylimidazoleacetic acid through its interaction with the enzyme aldehyde dehydrogenase, dimeric nadp-preferring. In humans, methylimidazole acetaldehyde is involved in the histidine metabolism pathway. Methylimidazole acetaldehyde is also involved in the metabolic disorder called the histidinemia pathway.
Brand Name:
Vulcanchem
CAS No.:
19639-03-3
VCID:
VC20805233
InChI:
InChI=1S/C6H8N2O/c1-8-4-6(2-3-9)7-5-8/h3-5H,2H2,1H3
SMILES:
CN1C=C(N=C1)CC=O
Molecular Formula:
C6H8N2O
Molecular Weight:
124.14 g/mol
1-Methylimidazole-4-acetaldehyde
CAS No.: 19639-03-3
Cat. No.: VC20805233
Molecular Formula: C6H8N2O
Molecular Weight: 124.14 g/mol
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Specification
| Description | 1-methylimidazole-4-acetaldehyde is an alpha-CH2-containing aldehyde and an imidazolylacetaldehyde. It has a role as a human metabolite and a mouse metabolite. Methylimidazole acetaldehyde belongs to the class of organic compounds known as n-substituted imidazoles. These are heterocyclic compounds containing an imidazole ring substituted at position 1. Methylimidazole acetaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Methylimidazole acetaldehyde participates in a number of enzymatic reactions. In particular, Methylimidazole acetaldehyde can be biosynthesized from 1-methylhistamine; which is mediated by the enzyme amine oxidase [flavin-containing] a. In addition, Methylimidazole acetaldehyde can be converted into methylimidazoleacetic acid through its interaction with the enzyme aldehyde dehydrogenase, dimeric nadp-preferring. In humans, methylimidazole acetaldehyde is involved in the histidine metabolism pathway. Methylimidazole acetaldehyde is also involved in the metabolic disorder called the histidinemia pathway. |
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| CAS No. | 19639-03-3 |
| Molecular Formula | C6H8N2O |
| Molecular Weight | 124.14 g/mol |
| IUPAC Name | 2-(1-methylimidazol-4-yl)acetaldehyde |
| Standard InChI | InChI=1S/C6H8N2O/c1-8-4-6(2-3-9)7-5-8/h3-5H,2H2,1H3 |
| Standard InChI Key | GCQHUBANENYTLB-UHFFFAOYSA-N |
| SMILES | CN1C=C(N=C1)CC=O |
| Canonical SMILES | CN1C=C(N=C1)CC=O |
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